Cas no 2172269-93-9 (1-(4-propylphenyl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(4-propylphenyl)ethane-1-sulfonyl fluoride
• CAS No: 2172269-93-9
• MF: C₁₁H₁₅FO₂S
• MW: 230.299005746841
• CID: 6406270
• PubChem ID: 165519468
• Update Time: 2025-10-21

1-(4-propylphenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(4-propylphenyl)ethane-1-sulfonyl fluoride
• EN300-1451251
• 2172269-93-9

• Inchi： 1S/C11H15FO2S/c1-3-4-10-5-7-11(8-6-10)9(2)15(12,13)14/h5-9H,3-4H2,1-2H3
• InChI Key： NALXIJMDHKDJGN-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC(=CC=1)CCC)(=O)(=O)F

Computed Properties

• Exact Mass: 230.07767905g/mol
• Monoisotopic Mass: 230.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(4-propylphenyl)ethane-1-sulfonyl fluoride

Introduction to 1-(4-propylphenyl)ethane-1-sulfonyl fluoride (CAS No. 2172269-93-9)

1-(4-propylphenyl)ethane-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2172269-93-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the development of bioactive molecules. The presence of a fluoro substituent in its structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The structure of 1-(4-propylphenyl)ethane-1-sulfonyl fluoride consists of a phenyl ring substituted at the para position with a propyl group, linked to an ethane backbone that terminates with a sulfonyl fluoride moiety. This arrangement not only contributes to its distinct chemical identity but also influences its reactivity and potential biological activity. The sulfonyl fluoride group is particularly noteworthy, as it can undergo various transformations under controlled conditions, enabling the construction of diverse molecular architectures.

In recent years, there has been a surge in research focused on the applications of sulfonyl fluorides in medicinal chemistry. These compounds have been explored as key intermediates in the synthesis of drugs targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The fluorine atom's ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties has made sulfonyl fluorides indispensable in drug design. Specifically, 1-(4-propylphenyl)ethane-1-sulfonyl fluoride has been investigated for its potential role in generating novel scaffolds that exhibit improved efficacy and reduced toxicity compared to existing therapeutic agents.

One of the most compelling aspects of 1-(4-propylphenyl)ethane-1-sulfonyl fluoride is its utility as a building block in cross-coupling reactions. These reactions are fundamental to modern organic synthesis, allowing for the efficient construction of carbon-carbon bonds that are essential for creating complex organic molecules. The sulfonyl fluoride group can be selectively transformed into other functional groups through nucleophilic substitution or metal-catalyzed coupling reactions, providing chemists with a high degree of flexibility in molecular design. This adaptability has made it a popular choice for researchers aiming to develop new drug candidates or fine-tune existing ones.

Recent studies have highlighted the role of 1-(4-propylphenyl)ethane-1-sulfonyl fluoride in the development of inhibitors targeting enzymes involved in disease pathways. For instance, modifications to this compound have led to the discovery of potent inhibitors of proteases that play a crucial role in cancer progression. By leveraging its structural features, researchers have been able to design molecules that selectively interact with specific enzymatic targets, thereby minimizing side effects and enhancing therapeutic outcomes. The ability to fine-tune both the electronic and steric properties of 1-(4-propylphenyl)ethane-1-sulfonyl fluoride has been instrumental in achieving these advancements.

The synthetic methodologies employed in the preparation of 1-(4-propylphenyl)ethane-1-sulfonyl fluoride are also worth mentioning. Traditional approaches often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic chemistry have enabled more streamlined routes, reducing both the number of steps and the environmental impact associated with their synthesis. These advancements underscore the importance of continuous research and development in optimizing processes for pharmaceutical intermediates like 1-(4-propylphenyl)ethane-1-sulfonyl fluoride.

Beyond its applications in drug discovery, 1-(4-propylphenyl)ethane-1-sulfonyl fluoride has found utility in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel polymers or specialty chemicals with tailored properties. Additionally, derivatives of this compound have been explored as potential pesticides or herbicides due to their ability to interact with biological targets in plants and pests.

The future prospects for 1-(4-propylphenyl)ethane-1-sulfonyl fluoride are promising, given its versatility and broad range of applications. As research continues to uncover new synthetic strategies and biological activities, this compound is likely to remain at the forefront of chemical innovation. Collaborative efforts between academia and industry will be essential to fully realize its potential across multiple domains.